Cas no 61658-24-0 (Azacyclooctacosan-15-one, 1-acetyl-)

• Product Name: Azacyclooctacosan-15-one, 1-acetyl-
• CAS No: 61658-24-0
• MF: C₂₉H₅₅NO₂
• MW: 449.752509355545
• CID: 471101
• PubChem ID: 12307032
• Update Time: 2025-04-19

Azacyclooctacosan-15-one, 1-acetyl- Chemical and Physical Properties

Names and Identifiers

• Azacyclooctacosan-15-one, 1-acetyl-
• 1-acetyl-azacyclooctacosan-15-one
• 61658-24-0
• DTXSID00486825

• Inchi： 1S/C29H55NO2/c1-28(31)30-26-22-18-14-10-6-2-4-8-12-16-20-24-29(32)25-21-17-13-9-5-3-7-11-15-19-23-27-30/h2-27H2,1H3
• InChI Key： GESOMDFXYRPDSZ-UHFFFAOYSA-N
• SMILES： O=C1CCCCCCCCCCCCCN(C(C)=O)CCCCCCCCCCCCC1

Computed Properties

• Exact Mass: 449.42355
• Monoisotopic Mass: 449.42328000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38